Cas no 2228426-17-1 (2,2-difluoro-2-2-nitro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-2-nitro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228426-17-1
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 5906046
• PubChem ID: 165650961
• Update Time: 2025-06-08

2,2-difluoro-2-2-nitro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-2-nitro-4-(trifluoromethyl)phenylethan-1-ol
• EN300-1954602
• 2228426-17-1
• 2,2-difluoro-2-[2-nitro-4-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H6F5NO3/c10-8(11,4-16)6-2-1-5(9(12,13)14)3-7(6)15(17)18/h1-3,16H,4H2
• InChI Key： CQDVEPFOYQTPEV-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 271.02678386g/mol
• Monoisotopic Mass: 271.02678386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-2-2-nitro-4-(trifluoromethyl)phenylethan-1-ol

Research Briefing on 2,2-Difluoro-2-(2-nitro-4-(trifluoromethyl)phenyl)ethan-1-ol (CAS: 2228426-17-1)

The compound 2,2-difluoro-2-(2-nitro-4-(trifluoromethyl)phenyl)ethan-1-ol (CAS: 2228426-17-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2,2-difluoro-2-(2-nitro-4-(trifluoromethyl)phenyl)ethan-1-ol. The presence of multiple fluorine atoms and a nitro group in its structure necessitates specialized synthetic routes, often involving fluorination reactions and careful control of reaction conditions to avoid undesired side products. Researchers have successfully employed transition metal-catalyzed methods and photochemical strategies to achieve high yields and purity, as reported in several peer-reviewed journals.

In terms of biological activity, preliminary investigations suggest that this compound exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate key signaling molecules, such as NF-κB and COX-2, which are critical targets in the treatment of chronic inflammatory diseases. Furthermore, its fluorinated structure enhances metabolic stability, making it a potential candidate for further pharmacokinetic optimization.

One of the most compelling aspects of 2,2-difluoro-2-(2-nitro-4-(trifluoromethyl)phenyl)ethan-1-ol is its potential application in oncology. Recent findings indicate that it may act as a prodrug, releasing active metabolites that interfere with DNA replication in rapidly dividing cancer cells. This mechanism is currently under investigation in preclinical models, with early results showing selective cytotoxicity against certain cancer cell lines while sparing normal cells.

Despite these promising developments, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic researchers and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2,2-difluoro-2-(2-nitro-4-(trifluoromethyl)phenyl)ethan-1-ol represents a fascinating case study in modern medicinal chemistry. Its unique combination of fluorine atoms and nitro functionality offers both opportunities and challenges for drug development. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical in determining its future role in therapeutics. This briefing underscores the importance of interdisciplinary collaboration in translating such innovative chemical entities into viable medical solutions.